Cas no 2901-61-3 (Ac-DL-Phe-OH)

• Product Name: Ac-DL-Phe-OH
• CAS No: 2901-61-3
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 239520
• PubChem ID: 2000
• Update Time: 2025-04-19

Ac-DL-Phe-OH Chemical and Physical Properties

Names and Identifiers

• Ac-DL-Phe-OH
• ACETYL-DL-PHENYLALANINE
• CHEBI:21626
• HMS548C15
• FFW2NGO18S
• Alanine, N-acetyl-3-phenyl-, DL-
• NCGC00168351-01
• AC-24140
• EINECS 220-793-9
• D88538
• DTXCID1025697
• SPBio_001563
• DL-N-Acetyl-3-phenylalanine
• DL-2-Acetamido-3-phenylpropionic acid
• N-Acetyl-3-phenyl-DL-alanine
• NCGC00042134-02
• FT-0629839
• A819719
• s5303
• DL-Phenylalanine, N-acetyl-
• N-acetylphenylalanine, dl-
• N-ACETYLPHENYLALANINE, (+/-)-
• Spectrum4_000532
• SR-01000602417
• Spectrum_000412
• BRD-A66443329-001-05-3
• KBioSS_000892
• AKOS016352117
• DivK1c_000395
• 2901-75-9
• NINDS_000395
• FT-0658752
• FT-0651680
• Afalanina
• AKOS000133154
• SCHEMBL158612
• Oprea1_322011
• CS-4653
• A819720
• NSC-45699
• NSC45699
• 2-(acetylamino)-3-phenylpropanoic acid
• Acetyl DL-phenylalanine
• NSC523830
• SY040647
• MFCD00063157
• N-Acetyl-DL-phenylalanine
• Spectrum2_001352
• KBioGR_001163
• NSC-523830
• 2-acetamido-3-phenylpropanoic acid
• HY-B1086
• EN300-933103
• CHEMBL134570
• Afalanine [INN]
• N-Acetylphenylalanine
• NCGC00042134-04
• Afalanine
• DivK1c_001099
• UNII-FFW2NGO18S
• Maybridge1_002347
• DTXSID3045697
• FT-0634542
• Q27109408
• SY018098
• 17942-30-2
• CCG-39290
• KBio2_000892
• NSC43242
• Tox21_110975_1
• NSC-43242
• SMR000066397
• KBio2_006028
• Afalaninum [INN-Latin]
• N-Acetyl-D,L-phenylalanine
• CAS-2901-75-9
• HMS2267C06
• SR-01000602417-3
• KBio1_000395
• HMS3886K19
• acetylphenylalanine
• MFCD00002664
• EU-0046868
• CDS1_000059
• Oprea1_841002
• Tox21_110975
• HMS501D17
• W-107013
• 2-acetamido-3-phenyl-propanoic acid
• 2901-61-3
• AS-12252
• KBio2_003460
• Alanine-2,3,3-d3, N-acetyl-3-phenyl-d5-, DL-
• NSC 43242
• Afalaninum
• IDI1_000395
• AB02529
• MLS000060711
• Afalanina [INN-Spanish]
• NCGC00042134-05
• N-Acetylphenylalanine #

• Inchi： 1S/C11H13NO3/c1-8(13)12-10(11(14)15)7-9-5-3-2-4-6-9/h2-6,10H,7H2,1H3,(H,12,13)(H,14,15)
• InChI Key： CBQJSKKFNMDLON-UHFFFAOYSA-N
• SMILES： OC(C(CC1C=CC=CC=1)NC(C)=O)=O

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66.4Ų

Ac-DL-Phe-OH Security Information

• WGK Germany：3
• Hazardous Material Identification：
• HazardClass：IRRITANT